2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile

• Molecular Formula: C14H9F3N2S2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-prop-2-enylsulfanyl-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9F3N2S2/c1-2-5-21-13-9(8-18)10(14(15,16)17)7-11(19-13)12-4-3-6-20-12/h2-4,6-7H,1,5H2
• InChI Key: HBDYDHKXXFIORO-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=C(C(=CC(=N1)C2=CC=CS2)C(F)(F)F)C#N

Description

2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile is a synthetic organic compound that features a pyridine ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyridine Ring: Starting with a suitable precursor, the pyridine ring can be constructed through cyclization reactions.

Introduction of Functional Groups: The thiophene and trifluoromethyl groups can be introduced via substitution reactions using appropriate reagents.

Addition of the Prop-2-en-1-ylsulfanyl Group: This step may involve nucleophilic substitution or addition reactions.

Final Modifications: The nitrile group can be introduced through cyanation reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would involve optimizing the reaction conditions to maximize yield and purity. This may include:

Catalysts: Using specific catalysts to enhance reaction rates.

Solvents: Selecting appropriate solvents to dissolve reactants and control reaction conditions.

Temperature and Pressure: Adjusting temperature and pressure to favor desired reaction pathways.

Chemical Reactions Analysis

Types of Reactions

2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The sulfur-containing group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The trifluoromethyl group can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Lithium aluminum hydride (LiAlH4), hydrogen gas with a catalyst.

Substitution Reagents: Halogenating agents, nucleophiles like amines or thiols.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Amines.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

This compound can be used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology

Medicine

May serve as a lead compound for developing new pharmaceuticals targeting specific diseases.

Industry

Used in the production of advanced materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

2-(Prop-2-en-1-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile: Lacks the thiophene group.

6-(Thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile: Lacks the prop-2-en-1-ylsulfanyl group.

2-(Prop-2-en-1-ylsulfanyl)-6-(thiophen-2-yl)pyridine-3-carbonitrile: Lacks the trifluoromethyl group.

Uniqueness

The presence of the trifluoromethyl group imparts unique electronic properties, enhancing the compound’s stability and reactivity. The thiophene group adds aromaticity, while the prop-2-en-1-ylsulfanyl group introduces sulfur, which can participate in various chemical interactions.